![molecular formula C8H7ClN2OS B1432101 2-chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one CAS No. 1215221-49-0](/img/structure/B1432101.png)
2-chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one
Overview
Description
“2-chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one” is an organic compound used in scientific research due to its potential biological properties. It has a CAS Number of 1215221-49-0 and a molecular weight of 214.68 .
Molecular Structure Analysis
The InChI code for “2-chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one” is 1S/C8H7ClN2OS/c1-2-4-3-5-6 (12)10-8 (9)11-7 (5)13-4/h3H,2H2,1H3, (H,10,11,12) .Mechanism of Action
Target of Action
Similar compounds in the thieno[2,3-d]pyrimidin-4-one class have been reported to exhibit significant antimycobacterial activity against mycobacterium tuberculosis h37ra , suggesting that this compound may also target mycobacterial proteins or enzymes.
Mode of Action
This can inhibit the target’s activity, alter signal transduction, or disrupt metabolic pathways, thereby exerting its biological effects .
Biochemical Pathways
Given its potential antimycobacterial activity , it may interfere with pathways essential for the survival and replication of Mycobacterium tuberculosis, such as cell wall synthesis, protein synthesis, or DNA replication.
Result of Action
Based on its potential antimycobacterial activity , it may lead to the death of Mycobacterium tuberculosis cells, thereby exerting a therapeutic effect in tuberculosis infections.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .
properties
IUPAC Name |
2-chloro-6-ethyl-4aH-thieno[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2OS/c1-2-4-3-5-6(12)10-8(9)11-7(5)13-4/h3,5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZMRNGSHIQTUSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2C(=NC(=NC2=O)Cl)S1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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